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Compound of Interest

Compound Name: 1-Phenyl-d5-ethanol

CAS No.: 90162-45-1

Cat. No.: B1601983

Get Quote

Executive Summary & Compound Profile
1-Phenyl-d5-ethanol (CAS: 90162-45-1), also known as

-Methylbenzyl-ring-d5 alcohol, is the stable isotope-labeled analog of 1-phenylethanol.[1] It
serves as the "Gold Standard" Internal Standard (IS) for quantifying styrene metabolites and
differentiating exogenous vs. endogenous ethanol exposure pathways.

Its utility hinges on the Ring-Deuteration (

), which provides a +5 Da mass shift that is chemically robust (non-exchangeable protons)
compared to hydroxyl-deuterated analogs. This guide evaluates the three primary analytical
modalities—GC-MS, Chiral HPLC, and NMR—to determine the optimal workflow for purity
assessment and quantitative deployment.
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Property Specification

Formula

MW 127.20 g/mol (vs. 122.16 native)

Isotopic Enrichment
Typically

98 atom % D

Chirality
Contains 1 stereocenter (sold as racemic

or enantiopure)

Key Application
IDMS (Isotope Dilution Mass Spectrometry) for

Styrene/Ethylbenzene metabolites

Method 1: Gas Chromatography-Mass Spectrometry
(GC-MS)
Status:The Quantitative Gold Standard

GC-MS is the dominant modality for 1-Phenyl-d5-ethanol due to the molecule's volatility and

the technique's ability to resolve isotopologues based on mass-to-charge (m/z) ratio.

Mechanistic Insight: The Fragmentation Logic
In Electron Impact (EI) ionization (70 eV), 1-phenylethanol derivatives undergo predictable

-cleavage. Understanding this pathway is critical for selecting "Quantifier Ions" that avoid
interference from the native analyte.

Native 1-Phenylethanol (MW 122): Loses a methyl group (

, -15 Da) to form the base peak at m/z 107 (

).

1-Phenyl-d5-ethanol (MW 127): Loses the non-deuterated methyl group (
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, -15 Da) to form the base peak at m/z 112 (

).

Critical Protocol Note: Do not use the molecular ion (

) as the sole quantifier, as it is often low abundance. The

ion provides superior sensitivity and signal-to-noise ratio.

Experimental Protocol: IDMS Quantification
Objective: Quantify 1-phenylethanol in biological plasma using d5-IS.

Sample Prep: Aliquot 200

L plasma. Add 20

L of 1-Phenyl-d5-ethanol working solution (10

g/mL in MeOH).

Extraction: Liquid-Liquid Extraction (LLE) using Ethyl Acetate (1:3 v/v). Vortex 1 min,

Centrifuge 3000g.

Derivatization (Optional but Recommended): Silylate with BSTFA + 1% TMCS at 60°C for 30

min to improve peak shape and reduce tailing.

Note: Silylation shifts mass by +72 Da.

Native Target: m/z 179 (

).

d5-Target: m/z 184 (

).

GC Parameters:

Column: DB-5MS or equivalent (30m x 0.25mm, 0.25
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m).

Carrier: Helium @ 1.0 mL/min.

Temp Program: 50°C (1 min)

10°C/min

250°C.

MS Detection: SIM (Selected Ion Monitoring) Mode.

Channel 1 (Native): 107, 122, 79.

Channel 2 (d5-IS): 112, 127, 84.

Method 2: Chiral HPLC / SFC
Status:Stereochemical Resolution

Since 1-Phenyl-d5-ethanol possesses a chiral center, distinguishing the (R) and (S)

enantiomers is vital for mechanistic enzymology studies (e.g., lipase kinetics). Standard GC-

MS cannot separate enantiomers without a chiral column.

Technical Insight: Isotope Effects on Retention
Deuterium substitution on the phenyl ring (

) can induce a secondary isotope effect on retention time in Reverse Phase (RP) or Chiral
HPLC. The

bond is shorter and less polarizable than

, potentially reducing

interactions with phenyl-based chiral stationary phases (CSPs).

Expectation: The d5-analog may elute slightly earlier than the native form on polysaccharide-

based columns. Co-elution is not guaranteed; therefore, individual injection windows must be

established.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1601983/docs?utm_src=pdf-body#analytical-architecture-a-comparative-guide-to-1-phenyl-d5-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Chiral Purity Check
Column: Lux Cellulose-3 or Chiralcel OD-H (Polysaccharide-based).

Mobile Phase: n-Heptane : Isopropanol (90:10 v/v). Isocratic.

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm (Aromatic absorption).

Self-Validation:

Inject Racemic Native Standard (Reference).

Inject d5-Sample.

Calculate Resolution (

) and Enantiomeric Excess (

).

Method 3: NMR Spectroscopy
Status:Structural & Isotopic Validator

NMR is the only method that can definitively map where the deuterium atoms are located

(Regiospecificity) and quantify the enrichment level without combustion.

The "Silent Phenyl" Signature
In a standard

-NMR spectrum of the native compound, the aromatic region (7.2 – 7.4 ppm) integrates to 5
protons. In 1-Phenyl-d5-ethanol, this region becomes silent (or shows <2% residual signal).

Experimental Protocol: Isotopic Enrichment Calculation
Solvent:

(Chloroform-d).
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Acquisition: 16 scans, 10s relaxation delay (d1) to ensure quantitative integration.

Integration Logic:

Set the Methine (

) quartet at ~4.85 ppm to Integral = 1.00 (Reference).

Set the Methyl (

) doublet at ~1.45 ppm. Check if Integral

3.00.

Critical Step: Integrate the Aromatic Region (7.0 – 7.5 ppm).

Calculation:

Acceptance Criteria: Residual aromatic integral < 0.10 (implies >98% D).

Comparative Analysis Matrix
Feature GC-MS (EI) Chiral HPLC 1H-NMR

Primary Use
Quantification (ng/mL

levels)

Enantiomeric Purity (

)

Isotopic Enrichment &

Structure

Sensitivity
High (LOD < 10

ng/mL)

Medium (UV

dependent)

Low (mg quantities

required)

Specificity
Mass-resolved (m/z

112 vs 107)

Time-resolved (R vs

S)

Atom-resolved (H vs

D)

Throughput
High (Autosampler

ready)

Medium (20-30 min

runs)

Low (Manual

processing)

Cost Moderate
Moderate (Columns

are expensive)
High (Instrument time)
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Diagram 1: MS Fragmentation & Ion Selection Logic
This diagram illustrates the electron impact fragmentation pathway distinguishing the native vs.

deuterated analyte.

Native 1-Phenylethanol
(MW 122)

Fragment Ion
[M - CH3]+

EI Ionization
-15 Da (CH3)

1-Phenyl-d5-ethanol
(MW 127)

Fragment Ion
[M - CH3]+

EI Ionization
-15 Da (CH3)

m/z 107
(Quantifier)

m/z 112
(Quantifier)

Click to download full resolution via product page

Caption: Comparative fragmentation pathway showing the origin of the +5 Da mass shift in the

base peak quantifier ions.

Diagram 2: Analytical Decision Tree
A workflow to select the correct method based on research needs.
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Start: Define Analytical Goal

Is the goal Quantification
in Biological Matrix?

Is the goal Structural
or Isotopic Purity?

No

Select GC-MS (SIM Mode)
Target m/z 112

Yes

Is Stereochemistry
(R vs S) critical?

No

Select 1H-NMR
Check Aromatic Silence

Yes

No (Racemic OK)

Select Chiral HPLC
Lux Cellulose-3 Column

Yes

Click to download full resolution via product page

Caption: Strategic workflow for selecting the appropriate analytical modality for 1-Phenyl-d5-
ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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